Cas no 1287250-33-2 (3-(4-Hydroxybutyl)oxan-4-one)
3-(4-Hydroxybutyl)oxan-4-one structure
Product Name:3-(4-Hydroxybutyl)oxan-4-one
CAS No:1287250-33-2
MF:C9H16O3
MW:172.221543312073
CID:2122584
Update Time:2023-08-04
3-(4-Hydroxybutyl)oxan-4-one Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-hydroxybutyl)-tetrahydropyran-4-one
- 4H-Pyran-4-one,tetrahydro-3-(4-hydroxybutyl)-
- 3-(4-Hydroxybutyl)oxan-4-one
-
- Inchi: 1S/C9H16O3/c10-5-2-1-3-8-7-12-6-4-9(8)11/h8,10H,1-7H2
- InChI Key: NKZGMXBDDWHDAA-UHFFFAOYSA-N
- SMILES: O1CCC(C(C1)CCCCO)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 145
- Topological Polar Surface Area: 46.5
3-(4-Hydroxybutyl)oxan-4-one Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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